
How to dissolve and store YH239-EE for
experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YH239-EE

Cat. No.: B15575507 Get Quote

Application Notes and Protocols for YH239-EE
These application notes provide detailed protocols for the dissolution and storage of YH239-
EE, a potent p53-MDM2 antagonist, for use in research and drug development.

Product Information
Property Value Source

Chemical Name

Ethyl 3-(2-(tert-butylamino)-1-

(N-(4-

chlorobenzyl)formamido)-2-

oxoethyl)-6-chloro-1H-indole-2-

carboxylate

[1]

CAS Number 1364488-67-4 [1][2][3]

Molecular Formula C25H27Cl2N3O4 [1][2][3][4]

Molecular Weight 504.41 g/mol [1][2][3][4]

Appearance Solid powder [1]

Purity >98% [1][3]
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YH239-EE is readily soluble in dimethyl sulfoxide (DMSO).[1][2][4][5]

Table 1: Solubility of YH239-EE

Solvent Solubility Source

DMSO ≥ 55 mg/mL (109.04 mM) [5]

DMSO 100 mg/mL [2]

Protocol for Preparing a 10 mM Stock Solution in DMSO:
Materials:

YH239-EE powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Acclimatization: Allow the vial of YH239-EE powder to equilibrate to room temperature for

15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of YH239-EE powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

5.04 mg of YH239-EE.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

YH239-EE powder. To prepare a 10 mM stock solution with 5.04 mg of YH239-EE, add 1 mL

of DMSO.
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Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particulates.

Gentle warming (to no more than 37°C) can be used if necessary to aid dissolution.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to

minimize freeze-thaw cycles. The volume of the aliquots should be appropriate for your

planned experiments.

Storage and Stability
Proper storage of YH239-EE in both powder and solution form is crucial to maintain its stability

and activity.

Table 2: Recommended Storage Conditions for YH239-EE

Form
Short-Term
Storage (Days
to Weeks)

Long-Term
Storage
(Months to
Years)

Shelf Life (if
stored
properly)

Source

Powder
0 - 4°C (Dry and

dark)

-20°C (Dry and

dark)
>3 years [1][2][4][5]

In DMSO
Not

Recommended
-20°C or -80°C

1 month at

-20°C; 6 months

at -80°C

[2][5]

Storage Protocol:

Powder: Store the vial of YH239-EE powder in a desiccator at -20°C for long-term storage.[1]

[2][4][5] For short-term storage, 4°C is acceptable.[1][2][4][5][6] Protect from light.

Stock Solution: Store the aliquots of the YH239-EE stock solution at -80°C for maximum

stability.[2][5] If a -80°C freezer is not available, storage at -20°C is an alternative, but the

shelf life will be shorter.[1][2][4][5] Avoid repeated freeze-thaw cycles. When needed, thaw an
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aliquot at room temperature and use it immediately. Discard any unused portion of the

thawed aliquot.

Experimental Workflow and Signaling Pathway
Experimental Workflow for YH239-EE Preparation
The following diagram illustrates the general workflow for preparing YH239-EE for in vitro

experiments.
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Workflow for YH239-EE stock preparation and use.
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Signaling Pathway of YH239-EE
YH239-EE is a potent antagonist of the p53-MDM2 interaction.[1][2][3][7] By inhibiting MDM2,

YH239-EE prevents the degradation of the p53 tumor suppressor protein, leading to its

accumulation and the activation of downstream pathways that induce cell cycle arrest and

apoptosis.[6][7]

YH239-EE Mechanism of Action
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YH239-EE inhibits MDM2, leading to p53 stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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